Cas no 66548-22-9 (Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane)

Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane is a bifunctional silyl ether compound commonly employed in organic synthesis as a protecting group for alcohols and other hydroxyl-containing molecules. Its key advantages include enhanced steric bulk, which improves selectivity in multi-step reactions, and stability under a range of conditions, including basic and mildly acidic environments. The tert-butyl-dimethylsilyl (TBS) and tert-butyldiphenylsilyl (TBDPS) analog-like properties offer robust protection while remaining cleavable under controlled conditions. This compound is particularly useful in complex syntheses, such as carbohydrate and natural product chemistry, where selective deprotection is critical. Its structural features ensure minimal interference with adjacent functional groups during transformations.
Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane structure
66548-22-9 structure
Product Name:Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane
CAS No:66548-22-9
MF:C14H34O2Si2
MW:290.589566707611
MDL:MFCD09954449
CID:1718254
Update Time:2025-06-06

Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane Chemical and Physical Properties

Names and Identifiers

    • tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane
    • AG-G-51109
    • Ethylengylcol-bis-(t-butyldimethylsilyl)ether
    • CTK5C4868
    • ethyleneglycol-bis-(t-butyldimethylsilyl)ether
    • 1,2-BIS(t-BUTYLDIMETHYLSILOXY)ETHANE
    • 2,2,3,3,8,8,9,9-Octamethyl-4,7-dioxa-3,8-disiladecane
    • BIS(T-BUTYLDIMETHYLSILOXY)ETHANE
    • Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane
    • MDL： MFCD09954449
    • Inchi： 1S/C14H34O2Si2/c1-13(2,3)17(7,8)15-11-12-16-18(9,10)14(4,5)6/h11-12H2,1-10H3
    • InChI Key： LCMJZTYHSITRAQ-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OCCO[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 290.21000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7

Experimental Properties

  • Density: 0.844±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 253.8±13.0 ºC (760 Torr),
  • Flash Point: 96.3±20.2 ºC,
  • Solubility: Almost insoluble (0.028 g/l) (25 º C),
  • PSA: 18.46000
  • LogP: 5.03000

Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DD796-1g
Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane
 66548-22-9 95+%
1g
 117.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DD796-5g
Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane
 66548-22-9 95+%
5g
 388.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DD796-200mg
Tert-butyl-[1-[tert-butyl(dimethyl)silyl]oxyethoxy]-dimethylsilane
 66548-22-9 95+%
200mg
 45.0CNY 2021-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B824706-1g
bis(t-butyldimethylsiloxy)ethane
 66548-22-9 95%
1g
 ￥66.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B824706-5g
bis(t-butyldimethylsiloxy)ethane
 66548-22-9 95%
5g
 ￥216.00 2022-09-29
abcr
AB252454-1 g
1,2-Bis(tert-butyldimethylsiloxy)ethane; .
 66548-22-9
1g
 €80.40 2023-04-27
abcr
AB252454-5 g
1,2-Bis(tert-butyldimethylsiloxy)ethane; .
 66548-22-9
5g
 €110.20 2023-04-27
abcr
AB252454-25 g
1,2-Bis(tert-butyldimethylsiloxy)ethane; .
 66548-22-9
25g
 €223.40 2023-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B824706-25g
bis(t-butyldimethylsiloxy)ethane
 66548-22-9 95%
25g
 ￥713.00 2022-09-29
eNovation Chemicals LLC
D387173-100g
BIS(T-BUTYLDIMETHYLSILOXY)ETHANE
 66548-22-9 97%
100g
 $215 2024-05-24

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